Cas no 951626-43-0 (methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate)

Methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its thiazole core, which is a key structural motif in pharmaceuticals and agrochemicals. The ester functionality enhances reactivity, facilitating further derivatization, while the methyl group at the 2-position contributes to stability and selectivity in reactions. This compound is commonly employed in the synthesis of biologically active molecules, including potential drug candidates, due to its compatibility with various coupling and functionalization strategies. Its well-defined structure and high purity make it a reliable building block for research and industrial applications in medicinal and heterocyclic chemistry.

methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate structure

951626-43-0 structure

Product Name:methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate

CAS No:951626-43-0

MF:C₇H₉NO₂S

MW:171.216860532761

MDL:MFCD09851810

CID:5228318

PubChem ID:17571588

Update Time:2025-10-28

methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(2-methylthiazol-4-yl)acetate
- 4-Thiazoleacetic acid, 2-methyl-, methyl ester
- methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate
- MDL： MFCD09851810
- Inchi： 1S/C7H9NO2S/c1-5-8-6(4-11-5)3-7(9)10-2/h4H,3H2,1-2H3
- InChI Key： CURSUWQFJQVUFS-UHFFFAOYSA-N
- SMILES： S1C=C(CC(OC)=O)N=C1C

Computed Properties

Exact Mass: 171.03539970g/mol
Monoisotopic Mass: 171.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.4Å²

methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-28755-1.0g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	1.0g	$492.0	2023-02-14
Enamine	EN300-28755-2.5g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	2.5g	$1020.0	2023-09-06
Enamine	EN300-28755-5.0g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	5.0g	$1291.0	2023-02-14
Enamine	EN300-28755-10.0g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	10.0g	$1623.0	2023-02-14
Enamine	EN300-28755-1g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	1g	$492.0	2023-09-06
Enamine	EN300-28755-5g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	5g	$1291.0	2023-09-06
Enamine	EN300-28755-10g	methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate	951626-43-0	10g	$1623.0	2023-09-06

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Additional information on methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate

Methyl 2-(2-Methyl-1,3-Thiazol-4-yl)Acetate: A Comprehensive Overview

Methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate, also known by its CAS registry number CAS No. 951626-43-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and potential applications in various industries. The structure of this compound consists of a thiazole ring substituted with a methyl group at the 4-position and an acetate group at the 2-position, making it a versatile molecule for further functionalization and exploration.

The synthesis of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution and acetylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis and oxidation, which are critical factors for its potential use in industrial settings.

One of the most promising applications of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate lies in its role as a precursor for advanced materials. Researchers have demonstrated that this compound can be used to synthesize novel polymers with enhanced mechanical and thermal properties. For instance, recent studies have shown that incorporating this thiazole derivative into polymer matrices significantly improves their tensile strength and thermal stability, making them suitable for high-performance applications such as aerospace components and electronic devices.

In addition to its material science applications, methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate has also garnered attention in the pharmaceutical industry. Its ability to act as a bioisostere in drug design has been explored in several recent studies. By replacing certain functional groups in existing drugs with this thiazole derivative, researchers have observed improved pharmacokinetic profiles and reduced toxicity. This highlights the potential of this compound in developing next-generation therapeutics targeting various diseases, including cancer and inflammatory conditions.

The environmental impact of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate has also been a topic of interest. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These studies have revealed that under controlled conditions, the compound undergoes rapid biodegradation without posing significant risks to aquatic ecosystems. This makes it a more sustainable choice compared to traditional synthetic compounds that persist in the environment for extended periods.

Furthermore, the spectroscopic properties of methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate have been extensively characterized using techniques such as UV-vis spectroscopy and NMR spectroscopy. These analyses have provided valuable insights into its electronic structure and intermolecular interactions, which are crucial for understanding its reactivity and behavior in different chemical environments.

In conclusion, methyl 2-(2-methyl-1,3-thiazol-4-yl)acetate, with its unique chemical structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. From advanced materials development to pharmaceutical innovation and environmental sustainability, this compound continues to be a focal point for researchers seeking to push the boundaries of modern chemistry.